Cas no 1515893-34-1 (N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride)

• Product Name: N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride
• CAS No: 1515893-34-1
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 5708035
• PubChem ID: 79886293
• Update Time: 2025-07-21

N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• 1515893-34-1
• N-methyl-N-[(2-methylphenyl)methyl]carbamoylchloride
• N-methyl-N-[(2-methylphenyl)methyl]carbamoyl chloride
• EN300-1154795
• AKOS018445624
• N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride

• Inchi： 1S/C10H12ClNO/c1-8-5-3-4-6-9(8)7-12(2)10(11)13/h3-6H,7H2,1-2H3
• InChI Key： YJCWUGPIEFCJDY-UHFFFAOYSA-N
• SMILES： ClC(N(C)CC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride

Introduction to N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride (CAS No. 1515893-34-1)

N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1515893-34-1, plays a crucial role in the synthesis of various pharmacologically active molecules. Its unique structural properties make it a valuable intermediate in the creation of complex drug molecules designed to target specific biological pathways.

The molecular structure of N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride consists of a carbamoyl chloride functional group attached to a methyl-substituted benzene ring. This configuration not only contributes to its reactivity but also enhances its utility in organic synthesis. The presence of the carbamoyl chloride moiety allows for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that can modulate neurological and inflammatory processes. N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride has been explored as a key intermediate in the synthesis of compounds that exhibit potential benefits in treating conditions such as neurodegenerative diseases and chronic inflammation. Its ability to undergo nucleophilic substitution reactions makes it particularly useful in constructing more complex molecules with desired pharmacological properties.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have utilized N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride to synthesize inhibitors that target specific kinases, thereby blocking aberrant signaling and potentially reversing disease progression. The compound's structural features allow for precise targeting, which is essential for developing effective and selective kinase inhibitors.

Furthermore, the compound has been investigated for its potential applications in the field of protease inhibition. Proteases are enzymes that cleave peptide bonds, and their overactivity is linked to several pathological conditions. By incorporating N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride into drug candidates, scientists have been able to develop molecules that inhibit specific proteases, offering new therapeutic strategies for conditions such as Alzheimer's disease and certain types of cancer.

The synthesis of N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the chlorination of a corresponding carbamic acid derivative, followed by purification steps to isolate the desired product. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to enhance yield and purity, ensuring that researchers have access to high-quality material for their studies.

Recent advancements in computational chemistry have further enhanced the understanding of how N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride behaves in different chemical environments. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective drug candidates. These computational approaches complement traditional experimental methods, providing a comprehensive view of the compound's potential applications.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents derived from this class of compounds. N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride remains a cornerstone in this effort, offering a versatile platform for drug discovery. Its structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for a wide range of diseases.

As our understanding of biological systems continues to evolve, so too does our ability to harness compounds like N-methyl-n-[(2-methylphenyl)methyl]carbamoyl chloride for therapeutic purposes. The ongoing research into this compound underscores its importance in modern drug development and highlights its potential to contribute to significant medical breakthroughs in the future.